3-[Butyl(dimethoxy)silyl]propan-1-amine

• CAS No.: 915700-23-1
• Molecular Formula: C9H23NO2Si
• Molecular Weight: 205.37 g/mol
• IUPAC Name: 3-[butyl(dimethoxy)silyl]propan-1-amine
• InChI: InChI=1S/C9H23NO2Si/c1-4-5-8-13(11-2,12-3)9-6-7-10/h4-10H2,1-3H3
• InChI Key: VJXCEQNOAPFFED-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Si](CCCN)(OC)OC

Description

3-[Butyl(dimethoxy)silyl]propan-1-amine is an organosilicon compound with the molecular formula C9H23NO2Si. This compound is characterized by the presence of a butyl group, two methoxy groups, and a silyl group attached to a propan-1-amine backbone. It is used in various chemical and industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[Butyl(dimethoxy)silyl]propan-1-amine typically involves the reaction of 3-aminopropyltrimethoxysilane with butyl lithium in the presence of a suitable solvent. The reaction conditions often include low temperatures to ensure the stability of the intermediate compounds and to prevent side reactions.

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow reactors to maintain consistent reaction conditions and to scale up the production efficiently. The use of automated systems ensures precise control over the reaction parameters, leading to high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-[Butyl(dimethoxy)silyl]propan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanol derivatives.

Reduction: Reduction reactions can convert the compound into simpler amines.

Substitution: The methoxy groups can be substituted with other functional groups, such as halides or alkoxides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride are often used.

Substitution: Halogenating agents such as thionyl chloride or phosphorus tribromide are employed for substitution reactions.

Major Products Formed

Oxidation: Silanol derivatives.

Reduction: Simpler amines.

Substitution: Halogenated or alkoxylated derivatives.

Scientific Research Applications

3-[Butyl(dimethoxy)silyl]propan-1-amine has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other organosilicon compounds.

Biology: Employed in the modification of biomolecules for enhanced stability and functionality.

Medicine: Investigated for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs.

Industry: Utilized in the production of advanced materials, such as coatings and adhesives, due to its unique bonding properties.

Mechanism of Action

The mechanism of action of 3-[Butyl(dimethoxy)silyl]propan-1-amine involves its ability to form stable bonds with various substrates. The silyl group can interact with hydroxyl groups on surfaces, leading to the formation of strong siloxane bonds. This property is particularly useful in applications requiring durable and stable coatings or adhesives.

Comparison with Similar Compounds

Similar Compounds

3-(Trimethoxysilyl)-1-propanamine: Similar in structure but with three methoxy groups instead of two.

3-Aminopropyl(diethoxy)methylsilane: Contains diethoxy groups instead of dimethoxy groups.

Uniqueness

3-[Butyl(dimethoxy)silyl]propan-1-amine is unique due to the presence of the butyl group, which imparts different chemical and physical properties compared to its analogs. This uniqueness makes it suitable for specific applications where other similar compounds may not perform as effectively.